Cas no 873584-59-9 (1H-Pyrazol-4-amine, 3-(4-fluorophenyl)-1-phenyl-)

• Product Name: 1H-Pyrazol-4-amine, 3-(4-fluorophenyl)-1-phenyl-
• CAS No: 873584-59-9
• MF: C₁₅H₁₂FN₃
• MW: 253.274286270142
• CID: 1879383
• PubChem ID: 2104091
• Update Time: 2025-04-21

1H-Pyrazol-4-amine, 3-(4-fluorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-(4-fluorophenyl)-1-phenyl-
• BRD-K56919443-001-01-2
• 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-amine
• SR-01000052241-1
• SCHEMBL4266368
• 3-(4-fluorophenyl)-1-phenylpyrazol-4-amine
• SR-01000052241
• Z56979412
• AKOS017268975
• 873584-59-9
• EN300-6490846
• CS-0284281
• LANRKJGDDNBSTC-UHFFFAOYSA-N

• Inchi： 1S/C15H12FN3/c16-12-8-6-11(7-9-12)15-14(17)10-19(18-15)13-4-2-1-3-5-13/h1-10H,17H2
• InChI Key： LANRKJGDDNBSTC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=CN(C2C=CC=CC=2)N=1)N

Computed Properties

• Exact Mass: 253.10152556Da
• Monoisotopic Mass: 253.10152556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų